Cas no 56698-05-6 (Benzenamine, 2,6-dinitro-N-(4-nitrophenyl)-)

• Product Name: Benzenamine, 2,6-dinitro-N-(4-nitrophenyl)-
• CAS No: 56698-05-6
• MF: C₁₂H₈N₄O₆
• MW: 304.2151222229
• CID: 384991
• PubChem ID: 92501
• Update Time: 2025-04-19

Benzenamine, 2,6-dinitro-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,6-dinitro-N-(4-nitrophenyl)-
• 2,6-Dinitro-N-(4-nitrophenyl)aniline
• DTXSID20205252
• NS00033567
• 56698-05-6
• EINECS 260-344-4

• Inchi： 1S/C12H8N4O6/c17-14(18)9-6-4-8(5-7-9)13-12-10(15(19)20)2-1-3-11(12)16(21)22/h1-7,13H
• InChI Key： UYOBTECBBHWNJV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C(C=1NC1C=CC(=CC=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 304.04444
• Monoisotopic Mass: 304.04438399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 150Ų

Experimental Properties

• PSA: 141.45